N-(3-isoxazolylmethyl)-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide

• IUPAC Name: 2-[methyl(2-phenylethyl)amino]-N-(1,2-oxazol-3-ylmethyl)-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C23H25N3O2/c1-26(13-11-18-7-3-2-4-8-18)23(15-19-9-5-6-10-20(19)16-23)22(27)24-17-21-12-14-28-25-21/h2-10,12,14H,11,13,15-17H2,1H3,(H,24,27)
• InChI Key: HAQIZYOCQBDEDH-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C2(CC3=CC=CC=C3C2)C(=O)NCC4=NOC=C4
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

N-(3-isoxazolylmethyl)-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide, also known as Ro 64-6198, is a selective inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids, which are naturally occurring compounds in the body that have been found to have therapeutic potential for a variety of conditions. Ro 64-6198 has been studied for its potential as a treatment for pain, anxiety, and inflammation.

Mechanism of Action

N-(3-isoxazolylmethyl)-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide 64-6198 works by inhibiting FAAH, which leads to an increase in endocannabinoid levels in the body. Endocannabinoids have been found to have anti-inflammatory, analgesic, and anxiolytic effects, which may explain the therapeutic potential of N-(3-isoxazolylmethyl)-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide 64-6198.
Biochemical and Physiological Effects
N-(3-isoxazolylmethyl)-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide 64-6198 has been found to increase levels of the endocannabinoid anandamide in the body, which has been associated with reduced pain and inflammation. It has also been found to increase levels of another endocannabinoid, 2-arachidonoylglycerol, which has been associated with reduced anxiety.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-isoxazolylmethyl)-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide 64-6198 is its selectivity for FAAH, which reduces the risk of off-target effects. However, its potency and efficacy may vary depending on the experimental conditions, and it may not be effective in all animal models.

Future Directions

There are several potential future directions for research on N-(3-isoxazolylmethyl)-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide 64-6198. One area of interest is its potential as a treatment for chronic pain, which is a major public health issue. Another area of interest is its potential as a treatment for anxiety disorders, which are also common and often difficult to treat. Additionally, further research is needed to understand the long-term effects of N-(3-isoxazolylmethyl)-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide 64-6198 and its potential for drug interactions.

Synthesis Methods

The synthesis of N-(3-isoxazolylmethyl)-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide 64-6198 involves several steps, starting with the reaction of 2-bromo-1-indanone with hydroxylamine-O-sulfonic acid to form the corresponding oxime. The oxime is then reacted with acetic anhydride to form the N-acetyl derivative, which is then reacted with 3-chloromethylisoxazole to form the final product.

Scientific Research Applications

N-(3-isoxazolylmethyl)-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide 64-6198 has been studied extensively for its potential as a therapeutic agent. In preclinical studies, it has been shown to reduce pain and inflammation in animal models of arthritis, neuropathic pain, and inflammatory bowel disease. It has also been found to have anxiolytic effects in animal models of anxiety.